Cas no 338960-37-5 ((6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide)

• Product Name: (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide
• CAS No: 338960-37-5
• MF: C₂₂H₂₃ClN₂OS₂
• MW: 431.013821840286
• CID: 5224234
• Update Time: 2025-10-21

(6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide Chemical and Physical Properties

Names and Identifiers

• 4-([4-(TERT-BUTYL)PHENYL]SULFANYL)-6-([(4-CHLOROPHENYL)SULFINYL]METHYL)-2-METHYLPYRIMIDINE
• (6-([4-(TERT-BUTYL)PHENYL]SULFANYL)-2-METHYL-4-PYRIMIDINYL)METHYL 4-CHLOROPHENYL SULFOXIDE
• 4-[(4-tert-butylphenyl)sulfanyl]-6-[(4-chlorobenzenesulfinyl)methyl]-2-methylpyrimidine
• (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide
• 4-(4-tert-butylphenyl)sulfanyl-6-[(4-chlorophenyl)sulfinylmethyl]-2-methylpyrimidine
• 4-(4-tert-butylphenylthio)-6-((4-chlorophenylsulfinyl)methyl)-2-methylpyrimidine

• Inchi： 1S/C22H23ClN2OS2/c1-15-24-18(14-28(26)20-11-7-17(23)8-12-20)13-21(25-15)27-19-9-5-16(6-10-19)22(2,3)4/h5-13H,14H2,1-4H3
• InChI Key： IMMCUYPGYDBQPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1=CC(=NC(C)=N1)SC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 511
• XLogP3: 6.1
• Topological Polar Surface Area: 87.4

Additional information on (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide

Comprehensive Introduction to (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide (CAS No. 338960-37-5)

The compound (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide (CAS No. 338960-37-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core modified with sulfanyl and sulfoxide functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of a tert-butyl group and a 4-chlorophenyl moiety further enhances its steric and electronic properties, which are critical for binding affinity and selectivity in target interactions.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged due to their broad-spectrum applications in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the pyrimidine scaffold's prevalence in FDA-approved drugs. The sulfoxide group, known for its metabolic stability and hydrogen-bonding capacity, could improve pharmacokinetic profiles—a hot topic in medicinal chemistry optimization. Discussions on platforms like PubMed and ResearchGate often highlight such derivatives for their role in addressing drug-resistant pathogens or cancer therapeutics, aligning with current global health priorities.

From a synthetic chemistry perspective, the compound’s CAS No. 338960-37-5 serves as a key identifier in patent literature and commercial catalogs. Its synthesis typically involves cross-coupling reactions between pyrimidine halides and thiols, followed by selective oxidation—a process optimized for yield and purity. Analytical techniques like HPLC-MS and NMR are essential for characterizing its purity, a frequent query among quality control professionals. Environmental considerations also drive interest in green chemistry adaptations for its production, reflecting industry trends toward sustainable practices.

The agrochemical sector explores this molecule for crop protection applications, leveraging its potential to disrupt pest enzymatic pathways. Its lipophilic tert-butyl component may enhance membrane permeability, a property debated in forums like Agropages. Meanwhile, computational chemists employ molecular docking studies to predict its interactions with biological targets—a methodology gaining traction in AI-driven drug design workflows.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling protocols for organosulfur compounds are emphasized in safety data sheets (SDS). Storage recommendations often include inert atmospheres to prevent sulfoxide degradation, a technical detail frequently searched in laboratory management contexts.

In conclusion, (6-((4-(Tert-butyl)phenyl)sulfanyl)-2-methyl-4-pyrimidinyl)methyl 4-chlorophenyl sulfoxide represents a versatile scaffold bridging multiple scientific disciplines. Its study addresses contemporary challenges like rational drug design and sustainable synthesis, while its structural features continue to inspire innovation across chemistry and life sciences.